4-{4-[Ethyl(heptyl)amino]butyl}aniline

• CAS No.: 91097-97-1
• Molecular Formula: C19H34N2
• Molecular Weight: 290.5 g/mol
• IUPAC Name: 4-[4-[ethyl(heptyl)amino]butyl]aniline
• InChI: InChI=1S/C19H34N2/c1-3-5-6-7-9-16-21(4-2)17-10-8-11-18-12-14-19(20)15-13-18/h12-15H,3-11,16-17,20H2,1-2H3
• InChI Key: OHQPVBCPZDSVEO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCN(CC)CCCCC1=CC=C(C=C1)N

Description

4-{4-[Ethyl(heptyl)amino]butyl}aniline is a substituted aniline derivative featuring a tertiary amine group (ethyl and heptyl substituents) attached to a butyl chain, which is further linked to the para position of an aniline ring. This structure confers unique physicochemical properties, including enhanced lipophilicity due to the long heptyl chain and moderate basicity from the tertiary amine. Such characteristics make it a candidate for applications in medicinal chemistry, particularly in drug design targeting membrane-bound receptors or enzymes requiring hydrophobic interactions .

Comparison with Similar Compounds

Structural Analogs and Their Properties

Below is a comparative analysis of 4-{4-[Ethyl(heptyl)amino]butyl}aniline with structurally related aniline derivatives and amines:

Compound Name	Core Structure	Key Substituents	Molecular Formula	Key Properties/Applications	Reference
4-{4-[Ethyl(heptyl)amino]butyl}aniline	Aniline	Ethyl(heptyl)amino-butyl	C₂₁H₃₈N₂	High lipophilicity (logP ~6.2*), potential CNS penetration
N-Ethyl(4-hexyl)aniline	Aniline	Ethyl, hexyl	C₁₄H₂₃N	Moderate lipophilicity (logP ~5.1*); synthetic intermediate
4-Hexyloxyaniline	Aniline	Hexyloxy	C₁₂H₁₉NO	Lower basicity (electron-withdrawing O); used in polymer chemistry
Hydroxychloroquine Intermediate	Quinoline	Ethyl(2-hydroxyethyl)amino-butyl	C₁₈H₂₈ClN₃O	Antimalarial activity; hydrophilic due to hydroxyl group
Fingolimod Heptyl Homolog	Phenethyl-diol	Heptylphenethyl	C₂₁H₃₇NO₂	Immunomodulator; enhances lymphocytic sequestration
Nickel Complex Ligand ()	Pyridylmethylamino-aniline	Pyridylmethylamino-benzyl	C₃₄H₃₄N₆Ni₂	Anticancer activity (IC₅₀: 26–31 μM for NCI-H460 cells)

*Estimated using ChemDraw software; exact values require experimental validation.

Key Observations:

Lipophilicity: The heptyl chain in 4-{4-[Ethyl(heptyl)amino]butyl}aniline increases logP compared to shorter-chain analogs like N-ethyl(4-hexyl)aniline. This enhances membrane permeability but may reduce aqueous solubility .

Bioactivity : While the nickel complex ligand () shows anticancer activity via mitochondrial apoptosis, the target compound’s tertiary amine and alkyl chain may favor interactions with hydrophobic enzyme pockets or GPCRs .

Synthetic Routes: Analogous to hydroxychloroquine intermediates, reductive amination could synthesize the target compound by reacting 4-aminobutylaniline with heptyl and ethyl aldehydes .